N-(9-ethyl-9H-carbazol-3-yl)nicotinamide

• IUPAC Name: N-(9-ethylcarbazol-3-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C20H17N3O/c1-2-23-18-8-4-3-7-16(18)17-12-15(9-10-19(17)23)22-20(24)14-6-5-11-21-13-14/h3-13H,2H2,1H3,(H,22,24)
• InChI Key: WIXVSEHUYXEISG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C3=CN=CC=C3)C4=CC=CC=C41
• Molecular Formula: C20H17N3O
• Molecular Weight: 315.4 g/mol

Description

N-(9-ethyl-9H-carbazol-3-yl)nicotinamide, also known as NEC-1, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. NEC-1 is a member of the carbazole family of compounds, which have been shown to possess anti-inflammatory, anti-tumor, and neuroprotective properties.

Scientific Research Applications

N-(9-ethyl-9H-carbazol-3-yl)nicotinamide has been extensively studied for its potential therapeutic applications in various diseases, including ischemic stroke, Parkinson's disease, Alzheimer's disease, and multiple sclerosis. In ischemic stroke, N-(9-ethyl-9H-carbazol-3-yl)nicotinamide has been shown to reduce neuronal cell death and improve functional outcomes in animal models. In Parkinson's disease, N-(9-ethyl-9H-carbazol-3-yl)nicotinamide has been shown to protect dopaminergic neurons from oxidative stress and improve motor function. In Alzheimer's disease, N-(9-ethyl-9H-carbazol-3-yl)nicotinamide has been shown to reduce amyloid-beta-induced neuronal death and improve cognitive function. In multiple sclerosis, N-(9-ethyl-9H-carbazol-3-yl)nicotinamide has been shown to reduce inflammation and demyelination in animal models.

Mechanism of Action

The mechanism of action of N-(9-ethyl-9H-carbazol-3-yl)nicotinamide is not fully understood, but it is thought to act by inhibiting the activity of the receptor-interacting protein kinase 1 (RIPK1), a key regulator of cell death and inflammation. RIPK1 has been implicated in various diseases, including ischemic stroke, Parkinson's disease, Alzheimer's disease, and multiple sclerosis. By inhibiting RIPK1 activity, N-(9-ethyl-9H-carbazol-3-yl)nicotinamide may reduce neuronal cell death, inflammation, and oxidative stress, leading to improved functional outcomes in these diseases.
Biochemical and Physiological Effects
N-(9-ethyl-9H-carbazol-3-yl)nicotinamide has been shown to have various biochemical and physiological effects in animal models and in vitro studies. These include reducing neuronal cell death, inflammation, and oxidative stress; improving motor function and cognitive function; and reducing demyelination in multiple sclerosis. However, the exact mechanisms underlying these effects are still under investigation.

Advantages and Limitations for Lab Experiments

N-(9-ethyl-9H-carbazol-3-yl)nicotinamide has several advantages for lab experiments, including its small molecular size, ease of synthesis, and specificity for RIPK1 inhibition. However, N-(9-ethyl-9H-carbazol-3-yl)nicotinamide also has some limitations, including its low solubility in aqueous solutions, low bioavailability, and potential off-target effects.

Future Directions

There are several future directions for the study of N-(9-ethyl-9H-carbazol-3-yl)nicotinamide. These include further investigation of its mechanism of action, optimization of its pharmacokinetic properties, and evaluation of its efficacy in clinical trials. Additionally, the potential use of N-(9-ethyl-9H-carbazol-3-yl)nicotinamide in other diseases, such as cancer and autoimmune disorders, should also be explored.
Conclusion
In conclusion, N-(9-ethyl-9H-carbazol-3-yl)nicotinamide is a promising small molecule inhibitor that has shown potential therapeutic applications in various diseases. Its mechanism of action involves the inhibition of RIPK1, a key regulator of cell death and inflammation. While N-(9-ethyl-9H-carbazol-3-yl)nicotinamide has several advantages for lab experiments, further research is needed to optimize its pharmacokinetic properties and evaluate its efficacy in clinical trials. Overall, N-(9-ethyl-9H-carbazol-3-yl)nicotinamide represents an exciting avenue for the development of novel therapeutics for a range of diseases.